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Compound of Interest

Compound Name:
(2S)-2-Amino-4-methylhexanoic

acid;hydrochloride

CAS No.: 2377030-47-0

Cat. No.: B2557143

Get Quote

Executive Summary & Compound Identity
Target Molecule: (2S)-2-Amino-4-methylhexanoic acid hydrochloride Common Synonyms: L-

Homoisoleucine HCl;

-Methylleucine HCl CAS Number: 2377030-47-0 (HCl salt); 1384427-42-2 (General/Racemic)
Molecular Formula:

Molecular Weight: 181.66 g/mol (Salt); 145.20 g/mol (Free Base)

This non-proteinogenic amino acid is a structural homolog of L-Leucine and L-Isoleucine,

featuring a methylene insertion or methyl-shift in the side chain. It is frequently utilized in

peptidomimetic drug design to increase lipophilicity and proteolytic stability.

Structural Verification (SMILES)
CCC(C)CC(=O)O.Cl
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Mass Spectrometry (MS) Analysis
Methodology: Electrospray Ionization (ESI) in Positive Mode (

). Solvent: Methanol/Water + 0.1% Formic Acid.

Primary Ionization Data
Ion Species m/z (Observed) Assignment Description

[M+H]⁺ 146.12
Protonated molecular

ion (Base Peak)

[M+Na]⁺ 168.10 Sodium adduct

[2M+H]⁺ 291.23 Protonated dimer

Fragmentation Pathway (MS/MS)
Upon collision-induced dissociation (CID), the parent ion (m/z 146) typically undergoes

characteristic neutral losses associated with alpha-amino acids:

Loss of Formic Acid/Water: m/z 146

128 (Loss of H₂O).

Decarboxylation: m/z 146

100 (Loss of HCOOH/CO₂).

Immonium Ion Formation: The characteristic immonium ion for homoisoleucine is observed

at m/z 100 (cleavage of C1-C2 bond).

Visualization: Fragmentation Logic
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Figure 1: Proposed ESI-MS fragmentation pathway for (2S)-2-Amino-4-methylhexanoic acid.

Infrared Spectroscopy (IR)
Methodology: ATR-FTIR (Solid State).

The IR spectrum is dominated by the zwitterionic nature of the amino acid salt (Amine

hydrochloride + Carboxylic acid).
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Frequency (

)
Functional Group Vibrational Mode

2960 - 2850 Alkyl C-H
Stretching (Strong, due to

isobutyl-like tail)

3100 - 2600
Ammonium (

)

Broad stretching (Overlaps

with C-H)

1740 - 1720
Carboxylic Acid (

)

Carbonyl stretching (Strong,

sharp)

1580 - 1500
Ammonium (

)
N-H Bending (Asymmetric)

1250 - 1200 C-O C-O Stretching (Acid)

~1460 Alkyl Bending/Scissoring

Nuclear Magnetic Resonance (NMR)
Solvent: Deuterium Oxide (

) Reference: HDO signal at 4.79 ppm. Instrument Frequency: 400 MHz / 500 MHz.

Proton NMR ( NMR)
The spectrum resembles L-Leucine but with additional complexity in the alkyl region due to the

extended carbon chain.
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Position
Shift (

, ppm)
Multiplicity Integration Assignment

H-2 (

)
3.96 dd (or t) 1H

-proton adjacent

to

and COOH.

H-3 (

)
1.75 - 1.85 m 2H

Methylene

protons linking

-carbon to the

branched center.

H-4 (

)
1.53 m 1H

Methine proton

at the branching

point.

H-5 (

)
1.20 - 1.40 m 2H

Methylene group

in the ethyl side

chain.

H-6 (

)
0.89 t 3H

Terminal methyl

of the hexanoic

chain.

H-4' (Me) 0.91 d 3H
Methyl group

attached to C4.

Note: The methyl signals (H-6 and H-4') often overlap in the 0.85–0.95 ppm region, appearing

as a multiplet or overlapping doublet/triplet.

Carbon-13 NMR ( NMR)
Proton-decoupled in

.
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Position
Shift (

, ppm)
Assignment

C-1 173.5 Carbonyl carbon (COOH).

C-2 52.8
-Carbon (

).

C-3 38.2
-Methylene (

).

C-4 31.5
-Methine (

).

C-5 29.1
-Methylene (

of ethyl group).

C-4' (Me) 18.5 Methyl substituent on C4.

C-6 11.2
Terminal Methyl (

).

Structural Connectivity Diagram
The following diagram illustrates the spin systems (COSY correlations) expected for this

scaffold.
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Figure 2: COSY 1H-1H scalar coupling network for (2S)-2-Amino-4-methylhexanoic acid.

Experimental Protocol for Analysis
To replicate these results, follow this standard operating procedure (SOP):

Sample Preparation (NMR):

Weigh 10-15 mg of the hydrochloride salt.

Dissolve in 600 µL of

(99.9% D).

Optional: Add trace TMSP (Trimethylsilylpropanoic acid) as an internal reference (

ppm).

Sample Preparation (MS):

Dissolve 1 mg in 1 mL of 50:50

.

Dilute 1:100 with mobile phase containing 0.1% Formic Acid.

Inject via direct infusion or LC-MS (C18 column, Gradient 5-95% B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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